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Compound of Interest

Compound Name: Trimethylgallium

Cat. No.: B075665

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylgallium (TMGa), with the chemical formula Ga(CHs)s, is a pivotal precursor in Metal-
Organic Vapor Phase Epitaxy (MOVPE) for the growth of high-quality gallium-containing
compound semiconductors. Its high vapor pressure and relatively low decomposition
temperature make it an ideal gallium source for the deposition of thin films used in a wide array
of electronic and optoelectronic devices, such as light-emitting diodes (LEDs), laser diodes,
and high-power transistors. This document provides detailed application notes and protocols
for the use of Trimethylgallium in MOVPE processes, with a focus on safety, handling, and
process parameter optimization for the growth of I1l-V semiconductors.

Physical and Chemical Properties of
Trimethylgallium

A thorough understanding of the physical and chemical properties of TMGa is crucial for its
safe handling and effective use in MOVPE. TMGa is a clear, colorless, and pyrophoric liquid,
meaning it can ignite spontaneously upon contact with air. It also reacts violently with water.

Table 1: Physical and Chemical Properties of Trimethylgallium
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Property Value References
Chemical Formula Ga(CHs)s

Molecular Weight 114.83 g/mol

Appearance Colorless liquid

Boiling Point 55.7 °C

Melting Point -15.8 °C

Density (at 15 °C) 1.151 g/mL

Vapor Pressure logioP(mmHg) = 8.07 - 1703/T(

« To cite this document: BenchChem. [Trimethylgallium (TMGa) in MOVPE: Application Notes
and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075665#process-parameters-for-trimethylgallium-in-
movpe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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